7-Benzyl-8-[[4-(furan-2-carbonyl)piperazin-1-yl]methyl]-1,3-dimethylpurine-2,6-dione

• CAS RN: 838898-50-3
• Molecular Formula: C24H26N6O4
• Molecular Weight: 462.51
• IUPAC Name: 7-benzyl-8-[[4-(furan-2-carbonyl)piperazin-1-yl]methyl]-1,3-dimethylpurine-2,6-dione
• InChI: InChI=1S/C24H26N6O4/c1-26-21-20(23(32)27(2)24(26)33)30(15-17-7-4-3-5-8-17)19(25-21)16-28-10-12-29(13-11-28)22(31)18-9-6-14-34-18/h3-9,14H,10-13,15-16H2,1-2H3
• InChI Key: SGAORXFYSWBHFO-UHFFFAOYSA-N
• SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)CN3CCN(CC3)C(=O)C4=CC=CO4)CC5=CC=CC=C5
• solubility: not available

Description

The compound is a purine derivative. Purines are biologically significant and are found in many biological substances, such as DNA, RNA, and ATP. The compound also contains a piperazine ring, which is a common feature in many pharmaceutical drugs due to its ability to improve solubility and bioavailability.

Molecular Structure Analysis

The compound contains a purine ring, which is a heterocyclic aromatic ring system. It also contains a piperazine ring, which is a saturated heterocyclic ring containing two nitrogen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on the specific functional groups present. Piperazine derivatives are generally soluble in water and have relatively high melting points.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Many drugs containing a piperazine ring act on the central nervous system, but without more information, it’s impossible to say for sure.

Future Directions

Future research could involve synthesizing the compound and testing its biological activity. It could potentially be a candidate for drug development, given the biological significance of purines and the beneficial properties of piperazines.